Cas no 107228-95-5 (Benzeneheptanoic acid, 4-hydroxy-)

• Product Name: Benzeneheptanoic acid, 4-hydroxy-
• CAS No: 107228-95-5
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1183079
• Update Time: 2024-08-02

Benzeneheptanoic acid, 4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneheptanoic acid, 4-hydroxy-

• Inchi： 1S/C13H18O3/c14-12-9-7-11(8-10-12)5-3-1-2-4-6-13(15)16/h7-10,14H,1-6H2,(H,15,16)
• InChI Key： OSCVBUAGOVHHGC-UHFFFAOYSA-N
• SMILES： C1(CCCCCCC(O)=O)=CC=C(O)C=C1

Computed Properties

• Exact Mass: 222.12564

Experimental Properties

• Density: 1.123±0.06 g/cm3(Predicted)
• Boiling Point: 418.8±28.0 °C(Predicted)
• PSA: 57.53
• pka: 4.78±0.10(Predicted)